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Compound of Interest

Compound Name: Pbttt-C14
Cat. No.: B16087765
Get Quote
\ J

Important Note: Initial assessments of "Pbttt-C14" can be misleading. The "-C14" designation
in its name refers to the presence of a tetradecyl (C14) alkyl side chain, not the radioactive
isotope Carbon-14. Therefore, handling procedures should focus on chemical and physical
hazards rather than radiological precautions.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-
b]thiophene] (PBTTT-C14), a combustible solid polymer. Adherence to these protocols is
essential for ensuring laboratory safety and proper environmental stewardship.

Key Safety and Physical Data

The following table summarizes the critical safety and physical properties of PBTTT-C14.
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Property Value Citation(s)

Poly[2,5-bis(3-
Chemical Name tetradecylthiophen-2- [1]
yhthieno[3,2-b]thiophene]

CAS Number 888491-19-8 [1]
Physical Form Powder [1]
Molecular Formula (C42H62S4)n [1]
Primary Hazard Combustible Solid (Storage o

Class 11)

Water Hazard Class 3 (WGK

Environmental Hazard 3): Severely hazardous to [1]
water
Melting Point >200 °C [1]

Operational Plan for Handling PBTTT-C14

This section outlines the step-by-step procedures for the safe handling of PBTTT-C14 in a
laboratory setting.

Required Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE must be worn at all times
when handling PBTTT-C14:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: In cases of potential dust generation or inadequate ventilation, a
NIOSH-approved particulate respirator is recommended.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o

Have all necessary equipment, including a calibrated scale, weighing paper, and
appropriate solvents, readily available.

o

Confirm that a Class D fire extinguisher (for combustible solids) is accessible.

[¢]

Locate the nearest safety shower and eyewash station.

e Weighing and Aliquoting:

o Perform all weighing and handling of PBTTT-C14 powder inside a chemical fume hood to
prevent inhalation of dust and contamination of the laboratory.

o Use anti-static weighing dishes to minimize the risk of ignition from static discharge.

o Carefully transfer the desired amount of the powder. Avoid creating dust clouds.
 Dissolution:

o If dissolving the polymer, add the solvent slowly to the powder.

o Ensure the chosen solvent is compatible with PBTTT-C14 and other reagents in the
experiment.

e Post-Handling:

o

Securely cap the primary container of PBTTT-C14.

[¢]

Clean any spills immediately according to the disposal plan.

[e]

Wipe down the work surface with an appropriate cleaning agent.

[e]

Remove and dispose of gloves and any contaminated disposable materials in the
designated waste container.
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o Wash hands thoroughly with soap and water.

Disposal Plan

Due to its classification as severely hazardous to water, PBTTT-C14 and its contaminated
waste must be disposed of with extreme care to prevent environmental contamination.

e Solid Waste:

o All solid waste contaminated with PBTTT-C14, including gloves, weighing paper, and
pipette tips, must be collected in a clearly labeled, sealed hazardous waste container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

e Liquid Waste:

o Solutions containing PBTTT-C14 should be collected in a designated, labeled hazardous
waste container for liquid chemical waste.

o Under no circumstances should PBTTT-C14 or solutions containing it be poured down the
drain.

» Disposal Procedure:

o All waste containers must be properly labeled with the full chemical name and associated
hazards.

o Follow your institution's specific procedures for the pickup and disposal of hazardous
chemical waste. Contact your EHS office for guidance.

Experimental Workflow Visualization

The following diagram illustrates the standard operational workflow for safely handling PBTTT-
C14 in a research laboratory.
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Safe Handling Workflow for PBTTT-C14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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C14]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16087765/docs#essential-safety-and-handling-
protocols-for-pbttt-c14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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